Cas no 1421474-14-7 (N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1421474-14-7
• MF: C₁₆H₁₄F₃N₃O₃S
• MW: 385.360872745514
• CID: 5401292
• Update Time: 2025-05-30

N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanyl)-1-methyl-1H-pyrazol-3-yl]methyl]-4-(trifluoromethyl)benzenesulfonamide
• N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C16H14F3N3O3S/c1-22-14(15-3-2-8-25-15)9-12(21-22)10-20-26(23,24)13-6-4-11(5-7-13)16(17,18)19/h2-9,20H,10H2,1H3
• InChI Key： YCGABZQMRFVXMW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=C(C3=CC=CO3)N(C)N=2)(=O)=O)=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.3±60.0 °C(Predicted)
• pka: 8.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide

Research Briefing on N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1421474-14-7)

In recent years, the compound N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1421474-14-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features, including a furan-pyrazole hybrid scaffold and a trifluoromethylbenzene moiety, has shown promising potential in various therapeutic applications. The compound's distinct chemical properties and biological activities make it a subject of ongoing research, particularly in the development of novel small-molecule inhibitors and modulators for targeted therapies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary investigations suggest that it exhibits potent inhibitory effects on specific enzymatic targets, such as carbonic anhydrases and sulfotransferases, which are implicated in a range of pathological conditions, including cancer, inflammation, and metabolic disorders. The trifluoromethyl group, in particular, is known to enhance the compound's binding affinity and metabolic stability, making it a valuable pharmacophore in drug design.

One of the key findings from recent research is the compound's ability to selectively inhibit carbonic anhydrase IX (CA IX), a hypoxia-inducible enzyme overexpressed in many solid tumors. In vitro and in vivo studies have demonstrated that N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide effectively suppresses CA IX activity, leading to reduced tumor growth and metastasis. These findings highlight its potential as a lead compound for the development of anti-cancer therapeutics targeting hypoxic tumor microenvironments.

In addition to its anti-cancer properties, this compound has also been investigated for its anti-inflammatory effects. Research indicates that it modulates the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), thereby attenuating inflammatory responses in preclinical models. The furan-pyrazole moiety appears to play a critical role in these interactions, suggesting that further structural optimization could enhance its therapeutic efficacy.

The synthesis and structure-activity relationship (SAR) studies of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide have also been a focus of recent research. Advanced synthetic strategies, including microwave-assisted reactions and click chemistry, have been employed to improve the yield and purity of the compound. SAR studies have identified key structural modifications that enhance its pharmacological profile, such as the introduction of electron-withdrawing groups on the benzene ring and the optimization of the pyrazole substituents.

Despite these promising advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the growing body of research underscores the potential of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide as a versatile scaffold for the development of next-generation therapeutics.

In conclusion, the compound N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1421474-14-7) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease contexts, paving the way for its eventual clinical application.